Cas no 1805488-18-9 (5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid)

• Product Name: 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid
• CAS No: 1805488-18-9
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4873799
• Update Time: 2025-05-24

5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid

• Inchi： 1S/C9H6F2N2O3/c10-8(11)7-4(2-12)3-13-9(16)5(7)1-6(14)15/h3,8H,1H2,(H,13,16)(H,14,15)
• InChI Key： KFEMYQATXBPKTI-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CNC(C=1CC(=O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: -0.7
• Topological Polar Surface Area: 90.2

Additional information on 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid

Comprehensive Overview of 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid (CAS No. 1805488-18-9)

5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid (CAS No. 1805488-18-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as cyano, difluoromethyl, and hydroxy, exhibits versatile chemical properties. Its molecular structure makes it a promising candidate for applications in drug discovery, particularly in the synthesis of novel small-molecule inhibitors and enzyme modulators.

The growing interest in 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid is driven by its potential role in addressing contemporary challenges in medicinal chemistry and sustainable agriculture. Researchers are exploring its utility in designing targeted therapies for diseases such as cancer and metabolic disorders, where the difluoromethyl group can enhance binding affinity and metabolic stability. Additionally, its cyano functionality offers opportunities for further derivatization, making it a valuable intermediate in synthetic chemistry.

In the context of agrochemical innovation, 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid is being investigated for its potential as a plant growth regulator or pesticide precursor. The incorporation of fluorine atoms, a trending topic in green chemistry, is known to improve the bioavailability and environmental persistence of agrochemicals. This aligns with the increasing demand for eco-friendly crop protection solutions that minimize ecological impact while maintaining efficacy.

From a synthetic perspective, the compound's hydroxypyridine scaffold is of particular interest due to its ability to participate in hydrogen bonding and chelation, which are critical for interactions with biological targets. Recent studies highlight its potential in metal-organic frameworks (MOFs) and catalysis, where its structural features can be leveraged to design advanced materials with tailored properties.

The commercial availability of 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid (CAS No. 1805488-18-9) has also spurred interest among fine chemical manufacturers and research institutions. Its applications extend to high-throughput screening and combinatorial chemistry, where it serves as a building block for diverse molecular libraries. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are becoming indispensable tools for drug repurposing and polypharmacology studies.

In summary, 5-Cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid represents a cutting-edge compound with multifaceted applications. Its relevance to drug discovery, agrochemical development, and material science underscores its importance in modern scientific research. As advancements in computational chemistry and AI-driven molecular design accelerate, this compound is poised to play a pivotal role in shaping the future of innovative therapeutics and sustainable technologies.